N-[2-(acetylamino)phenyl]-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide

• IUPAC Name: N-(2-acetamidophenyl)-2-(1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C18H15N3O4/c1-11(22)19-14-8-4-5-9-15(14)20-16(23)10-21-17(24)12-6-2-3-7-13(12)18(21)25/h2-9H,10H2,1H3,(H,19,22)(H,20,23)
• InChI Key: NPLJTIZHOOCVMO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1NC(=O)CN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C18H15N3O4
• Molecular Weight: 337.3 g/mol

Description

N-[2-(acetylamino)phenyl]-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide, commonly known as NAPA, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. It is a derivative of the well-known anti-inflammatory drug, aspirin, and has been found to exhibit anti-inflammatory and analgesic properties.

Scientific Research Applications

NAPA has been found to have potential applications in various scientific research areas, including cancer research, neurodegenerative diseases, and inflammation. Studies have shown that NAPA can inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been found to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. Additionally, NAPA has been shown to have anti-inflammatory effects and can reduce inflammation in animal models of various inflammatory diseases.

Mechanism of Action

The mechanism of action of NAPA is not fully understood, but it is believed to act through inhibition of the cyclooxygenase (COX) enzyme. COX is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX, NAPA can reduce inflammation and pain.
Biochemical and Physiological Effects:
NAPA has been found to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are involved in inflammation and pain. Additionally, NAPA has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using NAPA in lab experiments is that it has been extensively studied and has a well-understood mechanism of action. Additionally, it has been found to have potential applications in various scientific research areas. However, one limitation of using NAPA in lab experiments is that it may have potential side effects, and the optimal dosage and administration route have not been fully established.

Future Directions

There are several future directions for research on NAPA. One area of research could be to further explore its potential applications in cancer research, neurodegenerative diseases, and inflammation. Additionally, more studies could be conducted to determine the optimal dosage and administration route of NAPA and to investigate its potential side effects. Further research could also be conducted to elucidate the mechanism of action of NAPA and to identify potential drug targets for the development of novel therapeutics.

Synthesis Methods

The synthesis of NAPA involves the reaction between 2-aminoacetophenone and 5,5-dimethylcyclohexane-1,3-dione in the presence of acetic anhydride and a catalyst. The reaction yields NAPA as a white crystalline solid with a melting point of 223-225°C.